Cas no 948594-95-4 ((1R,4R,8R)-5-Benzyl-2-isobutyl-8-methoxy-1,8-dimethyl-2-bicyclo2.2.2octa-2,5-diene)

• Product Name: (1R,4R,8R)-5-Benzyl-2-isobutyl-8-methoxy-1,8-dimethyl-2-bicyclo2.2.2octa-2,5-diene
• CAS No: 948594-95-4
• MF: C₂₂H₃₀O
• MW: 310.473006725311
• CID: 1001321
• PubChem ID: 16218225
• Update Time: 2025-05-17

(1R,4R,8R)-5-Benzyl-2-isobutyl-8-methoxy-1,8-dimethyl-2-bicyclo2.2.2octa-2,5-diene Chemical and Physical Properties

Names and Identifiers

• (1R,4R,8R)-5-BENZYL-2-ISOBUTYL-8-METHOXY-1,8-DIMETHYL-2-BICYCLO[2.2.2]OCTA-2,5-DIENE
• (1R,2R,4R)-6-benzyl-2-methoxy-2,4-dimethyl-8-(2-methylpropyl)bicyclo[2.2.2]octa-5,7-diene
• 948594-95-4
• (1R,4R,8R)-5-Benzyl-2-isobutyl-8-methoxy-1,8-dimethylbicyclo[2.2.2]octa-2,5-diene, 95%
• DTXSID50584825
• (1R,4R,8R)-5-Benzyl-8-methoxy-1,8-dimethyl-2-(2-methylpropyl)bicyclo[2.2.2]octa-2,5-diene
• W-204122
• (1R,4R,8R)-5-Benzyl-2-isobutyl-8-methoxy-1,8-dimethylbicyclo[2.2.2]octa-2,5-diene
• (1R,4R,8R)-5-Benzyl-2-isobutyl-8-methoxy-1,8-dimethyl-2-bicyclo2.2.2octa-2,5-diene

• Inchi： 1S/C22H30O/c1-16(2)11-19-13-20-18(12-17-9-7-6-8-10-17)14-21(19,3)15-22(20,4)23-5/h6-10,13-14,16,20H,11-12,15H2,1-5H3/t20-,21+,22-/m1/s1
• InChI Key： ACWLDJOHMGJACE-BHIFYINESA-N
• SMILES： O(C)[C@]1(C)C[C@]2(C)C=C(CC3C=CC=CC=3)[C@H]1C=C2CC(C)C

Computed Properties

• Exact Mass: 310.229665576g/mol
• Monoisotopic Mass: 310.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Refractive Index: n20/D 1.5205

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (1R,4R,8R)-5-Benzyl-2-isobutyl-8-methoxy-1,8-dimethyl-2-bicyclo2.2.2octa-2,5-diene

(1R,4R,8R)-5-Benzyl-2-isobutyl-8-methoxy-1,8-dimethyl-2-bicyclo[2.2.2]octa-2,5-diene

The compound (1R,4R,8R)-5-Benzyl-2-isobutyl-8-methoxy-1,8-dimethyl-2-bicyclo[2.2.2]octa-2,5-diene (CAS No: 948594-95-4) is a highly complex organic molecule with a unique bicyclic structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its intriguing stereochemistry and potential applications in drug design and advanced materials.

The molecular structure of this compound is characterized by a bicyclo[2.2.2]octadiene framework, which is a highly rigid and stable structure. The presence of multiple substituents, including a benzyl group at position 5, an isobutyl group at position 2, and a methoxy group at position 8, adds complexity to the molecule and influences its physical and chemical properties. The stereochemistry of the compound is defined by the (1R,4R,8R) configuration, which plays a crucial role in determining its biological activity and reactivity.

Recent studies have highlighted the potential of this compound as a building block for synthesizing advanced materials with tailored properties. For instance, researchers have explored its use in constructing supramolecular assemblies and stimuli-responsive materials. The rigid bicyclic framework of the compound provides excellent mechanical stability, making it suitable for applications in nanotechnology and polymer science.

In the field of drug design, (1R,4R,8R)-5-Benzyl-2-isobutyl-8-methoxy-1,8-dimethyl-2-bicyclo[2.2.2]octa-2,5-diene has shown promise as a lead compound for developing novel therapeutic agents. Its unique structure allows for interactions with specific biological targets, such as enzymes and receptors, making it a valuable candidate for drug discovery programs targeting neurodegenerative diseases and cancer.

Moreover, the synthesis of this compound has been optimized through innovative methodologies that enhance yield and selectivity. Recent advancements in asymmetric catalysis have enabled the efficient construction of the (1R,4R,8R) stereocenter using chiral catalysts. These developments have significantly reduced the cost of production and improved the scalability of the synthesis process.

From an environmental perspective, this compound has been studied for its biodegradation potential and eco-friendly synthesis routes. Researchers have demonstrated that certain green chemistry approaches can be employed to synthesize this compound with minimal environmental impact.

In conclusion,(1R,4R,8R)-5-Benzyl-2-isobutyl-8-methoxy-1,8-dimethyl-2-bicyclo[2.